Cas no 2229073-00-9 (4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid)

• Product Name: 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid
• CAS No: 2229073-00-9
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 5943533
• PubChem ID: 150967545
• Update Time: 2025-05-22

4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid
• 2229073-00-9
• EN300-1996052

• Inchi： 1S/C6H7ClN2O2/c1-2-9-3-8-5(7)4(9)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： LNKGSHOANGUCNL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N(C=N1)CC

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid

Comprehensive Guide to 4-Chloro-1-ethyl-1H-imidazole-5-carboxylic acid (CAS No. 2229073-00-9)

4-Chloro-1-ethyl-1H-imidazole-5-carboxylic acid (CAS No. 2229073-00-9) is a specialized organic compound belonging to the imidazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. Researchers and industry professionals frequently search for details about its synthesis, properties, and uses, making it a topic of interest in modern chemical studies.

The molecular structure of 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid features an imidazole ring substituted with a chloro group at the 4-position and an ethyl group at the 1-position, along with a carboxylic acid functional group at the 5-position. This combination of substituents contributes to its reactivity and utility in various chemical reactions. The compound’s CAS number, 2229073-00-9, serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature.

One of the most common queries related to this compound revolves around its synthesis. 4-Chloro-1-ethyl-1H-imidazole-5-carboxylic acid can be synthesized through multi-step organic reactions, often starting from simple imidazole derivatives. Researchers have explored methods such as halogenation, alkylation, and carboxylation to achieve high yields and purity. The compound’s synthesis is frequently discussed in forums and research papers, highlighting its importance in synthetic chemistry.

The applications of 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid are diverse, spanning pharmaceuticals, materials science, and specialty chemicals. In the pharmaceutical industry, it serves as a key intermediate in the development of bioactive molecules. Its imidazole core is a common motif in drugs targeting various diseases, making it a valuable building block for medicinal chemists. Additionally, its potential use in agrochemicals has been explored, particularly in the design of novel pesticides and herbicides.

Another hot topic among researchers is the compound’s physicochemical properties. 4-Chloro-1-ethyl-1H-imidazole-5-carboxylic acid exhibits moderate solubility in polar organic solvents, which is crucial for its handling and application in laboratory settings. Its melting point, stability, and reactivity under different conditions are also subjects of ongoing studies. These properties are essential for optimizing its use in industrial processes and ensuring safety during handling.

In recent years, the demand for imidazole derivatives like 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid has surged due to their role in green chemistry initiatives. The push for sustainable and environmentally friendly chemical processes has led to increased interest in compounds that can be derived from renewable resources or synthesized with minimal waste. This compound’s potential in catalytic applications and biodegradable materials aligns with these global trends, making it a relevant topic in contemporary research.

For those seeking suppliers or pricing information, 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid is available through specialized chemical distributors. Its CAS number, 2229073-00-9, is often used in procurement databases to locate vendors. Researchers and manufacturers should ensure they source the compound from reputable suppliers to guarantee quality and consistency, especially for sensitive applications like drug development.

Safety and handling guidelines for 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid are another area of frequent inquiry. While the compound is not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Material safety data sheets (MSDS) provided by suppliers offer detailed information on storage, handling, and disposal, ensuring compliance with regulatory standards.

The future prospects for 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid are promising, with ongoing research exploring new applications and improved synthetic routes. As the chemical industry continues to evolve, compounds like this will play a pivotal role in advancing technology and addressing global challenges. Whether you are a researcher, student, or industry professional, understanding the nuances of this compound can provide valuable insights into its potential and limitations.

In summary, 4-chloro-1-ethyl-1H-imidazole-5-carboxylic acid (CAS No. 2229073-00-9) is a versatile and valuable compound with wide-ranging applications. Its unique structure, coupled with its relevance in pharmaceuticals and green chemistry, makes it a subject of enduring interest. By staying informed about its properties, synthesis, and uses, professionals can leverage its potential to drive innovation in their respective fields.